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Compound of Interest

Compound Name: Fenthion sulfone

Cat. No.: B144504

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fenthion, an organophosphate insecticide, has been utilized globally for the control of a broad
spectrum of pests. Its application in agricultural and residential settings has led to concerns
regarding its environmental distribution and the persistence of its transformation products. One
such product, fenthion sulfone, is formed through the oxidation of fenthion in various
environmental compartments. Understanding the environmental fate and persistence of
fenthion sulfone is critical for assessing the long-term ecological risks associated with
fenthion use. This technical guide provides a comprehensive overview of the current
knowledge on the environmental degradation, persistence, and potential for bioaccumulation of
fenthion sulfone.

Chemical Identity

Property Value

0,0-dimethyl O-[3-methyl-4-
(methylsulfonyl)phenyl] phosphorothioate

Chemical Name

CAS Number 3761-42-0
Molecular Formula C10H1505PS2
Molecular Weight 310.33 g/mol
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Environmental Fate and Persistence

The environmental persistence of fenthion sulfone is governed by a combination of biotic and
abiotic degradation processes, including hydrolysis, photolysis, and microbial degradation.

Degradation Pathways

Fenthion undergoes oxidation in the environment to form fenthion sulfoxide, which is further
oxidized to fenthion sulfone. Both fenthion and its sulfoxide and sulfone metabolites can also
be transformed into their respective oxygen analogues (oxons), which are often more toxic.[1]
[2] The degradation pathway is illustrated in the diagram below.

Hydrolysis Products

Click to download full resolution via product page

Figure 1: Fenthion Degradation Pathway

Hydrolysis

Hydrolysis is a key abiotic degradation process for fenthion and its metabolites. The rate of
hydrolysis is pH-dependent, generally increasing with increasing pH.[3][4] While specific
hydrolysis data for fenthion sulfone is limited, studies on the structurally similar fenoxon
sulfone (the oxygen analog) provide valuable insights.

Table 1: Hydrolysis Half-lives of Fenthion and Fenoxon Sulfone at 25°C[3]
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Compound pH Half-life (days)
Fenthion 7 59.0
9 55.5
Fenoxon Sulfone 7 16.5
9 9.50
Photodegradation

Photodegradation in water and on soil surfaces can contribute to the breakdown of fenthion
and its metabolites. Fenthion has been shown to degrade under UV irradiation, with fenthion
sulfoxide being a major photoproduct. The role of direct and indirect photolysis in the
degradation of fenthion sulfone in the environment requires further investigation.

Biodegradation

Microbial degradation is a significant pathway for the dissipation of fenthion in soil and water.
Fenthion has a reported half-life of less than a day in nonsterile silt loam soil. While specific
biodegradation rates for fenthion sulfone are not readily available, it is expected to be

susceptible to microbial metabolism.

Table 2: Environmental Persistence of Fenthion

Medium Half-life Conditions Reference

Nonsterile silt loam,

Sall <1 day dark, 75% moisture,
room temp.
Water 2.9-21.1 days Aquatic environment
Bioaccumulation

The potential for a chemical to bioaccumulate in organisms is often estimated using its octanol-
water partition coefficient (log Pow) and bioconcentration factor (BCF). A higher log Pow and

BCF indicate a greater potential for bioaccumulation.
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Table 3: Bioaccumulation Potential Indicators

Compound log Pow BCF Organism Reference
Fenthion 4.8 129 Fish
Fenthion
_ - 1.7 Fish
Sulfoxide
Fenthion Sulfone - Not available - -

The log Pow of fenthion suggests a potential for bioaccumulation. However, the BCF for
fenthion sulfoxide is low, indicating a low potential for bioaccumulation. Further studies are
needed to determine the BCF for fenthion sulfone.

Ecotoxicity

Fenthion is known to be highly toxic to birds and aquatic invertebrates. The toxicity of its
metabolites, including fenthion sulfone, is also a concern, as some transformation products
can be more toxic than the parent compound.

Table 4: Acute Toxicity of Fenthion to Aquatic Organisms

Organism Endpoint Value

Daphnia pulex 48-hr LCso 1.30 pg/L
Ceriodaphnia dubia 48-hr LCso 1.72 pg/L
Rainbow Trout 96-hr LCso 1.58 mg/L
Fathead Minnow 96-hr LCso 3.20 mg/L
Pink Shrimp 96-hr LCso 0.11 pg/L

Specific ecotoxicity data for fenthion sulfone is limited, and further research is necessary to
fully characterize its risk to various environmental species.

Experimental Protocols
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The following sections outline the general methodologies for key experiments to determine the
environmental fate of fenthion sulfone, based on OECD guidelines.

Hydrolysis Study (adapted from OECD Guideline 111)

This study determines the rate of abiotic hydrolysis of fenthion sulfone in agueous solutions at
different pH values.
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Prepare sterile buffer solutions (pH 4, 7, 9)

:

Spike solutions with Fenthion Sulfone

:

Incubate in the dark at constant temperature (e.g., 25°C)

:

Collect samples at predetermined time intervals

:

Analyze samples for Fenthion Sulfone concentration
(e.g., by HPLC-UV or LC-MS/MS)

:

Calculate hydrolysis rate constants and half-lives

Click to download full resolution via product page

Figure 2: Hydrolysis Experimental Workflow

Methodology:

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b144504?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Preparation of Test Solutions: Sterile aqueous buffer solutions are prepared at pH 4, 7, and
9.

» Application of Test Substance: Fenthion sulfone is added to the buffer solutions at a
concentration that is less than half its water solubility.

 Incubation: The test solutions are incubated in the dark at a constant temperature (e.qg.,
25°C).

» Sampling: Aliquots are taken from each test solution at appropriate time intervals.

¢ Analysis: The concentration of fenthion sulfone in each sample is determined using a
suitable analytical method, such as High-Performance Liquid Chromatography with UV
detection (HPLC-UV) or Liquid Chromatography with tandem mass spectrometry (LC-
MS/MS).

o Data Analysis: The rate of hydrolysis is determined by plotting the concentration of fenthion
sulfone against time. The half-life at each pH is then calculated.

Aerobic Soil Degradation Study (adapted from OECD
Guideline 307)

This study evaluates the rate and route of fenthion sulfone degradation in aerobic soil.
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Prepare and characterize test soil

'

Apply *C-labeled Fenthion Sulfone to soil

'

Incubate soil in the dark under aerobic conditions
(controlled temperature and moisture)

N

Trap volatile organics and *COz2 Collect soil samples at time intervals

'

Extract soil samples to separate parent and metabolites

'

Analyze extracts and trapped volatiles for radioactivity
and identify major metabolites (e.g., by LC-MS/MS)

'

Calculate degradation rate and half-life
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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